(Allyloxycarbonylmethyl)triphenylphosphonium iodide
Overview
Description
(Allyloxycarbonylmethyl)triphenylphosphonium iodide, with the chemical formula (C6H5)3P(CH2CO2CH2CH=CH2)I , is a reagent used in organic synthesis. It plays a crucial role in the preparation of α,β-unsaturated esters from aldehydes and ketones. The allyl group in this compound can be conveniently removed by standard rhodium or palladium chemistry .
Synthesis Analysis
The synthesis of (Allyloxycarbonylmethyl)triphenylphosphonium iodide involves the reaction of triphenylphosphine with allyloxycarbonyl chloride, followed by treatment with iodine. The resulting compound is a yellow-orange powder with a melting point of approximately 138-140°C (decomposition) .Molecular Structure Analysis
The compound’s linear formula is (C6H5)3P(CH2CO2CH2CH=CH2)I . It consists of a triphenylphosphonium cation and an allyloxycarbonyl anion. The iodide ion is attached to the phosphorus atom. The molecular weight is 488.30 g/mol .Chemical Reactions Analysis
(Allyloxycarbonylmethyl)triphenylphosphonium iodide is primarily used for C-C bond formation. It facilitates the preparation of α,β-unsaturated esters from aldehydes and ketones. The allyl group can be removed by standard rhodium or palladium chemistry .Scientific Research Applications
Preparation of α,β-Unsaturated Esters
This compound is used for the preparation of α,β-unsaturated esters from aldehydes and ketones . The allyl group can be conveniently removed by standard rhodium or palladium chemistry . This is particularly useful in organic synthesis where the formation of carbon-carbon bonds is a key step.
Proteomics Research
It’s also mentioned as a specialty product for proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could potentially be used in the preparation of samples or in the analysis of protein structures.
C-C Bond Formation
The compound is classified under C-C Bond Forming Reagents . This suggests its use in reactions that form carbon-carbon bonds, which are fundamental in the construction of complex organic molecules.
Mechanism of Action
The compound’s mode of action involves its ability to transfer the allyloxycarbonyl group to aldehydes or ketones, leading to the formation of α,β-unsaturated esters. Rhodium or palladium catalysts facilitate the removal of the allyl group, allowing for subsequent reactions .
Physical and Chemical Properties Analysis
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2-oxo-2-prop-2-enoxyethyl)-triphenylphosphanium;iodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22O2P.HI/c1-2-18-25-23(24)19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22;/h2-17H,1,18-19H2;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJGRTFGJXKYEIH-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22IO2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90583655 |
Source
|
| Record name | {2-Oxo-2-[(prop-2-en-1-yl)oxy]ethyl}(triphenyl)phosphanium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
488.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Allyloxycarbonylmethyl)triphenylphosphonium iodide | |
CAS RN |
206557-04-2 |
Source
|
| Record name | Phosphonium, [2-oxo-2-(2-propen-1-yloxy)ethyl]triphenyl-, iodide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=206557-04-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | {2-Oxo-2-[(prop-2-en-1-yl)oxy]ethyl}(triphenyl)phosphanium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (Allyloxycarbonylmethyl)triphenylphosphonium iodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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